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Compound of Interest

Compound Name: tert-Butyl carbamate

Cat. No.: B055562 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling tert-Butyl
carbamate. Adherence to these procedural guidelines is critical for ensuring laboratory safety

and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
tert-Butyl carbamate is a solid chemical that can pose health risks if not handled properly. It is

known to be irritating to the eyes and may cause irritation to the skin and respiratory tract.[1]

While specific occupational exposure limits have not been established, it is crucial to minimize

exposure.[2]
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Parameter Value Source

GHS Hazard Statements

H315: Causes skin irritation

(60% of notifications) H319:

Causes serious eye irritation

(100% of notifications) H335:

May cause respiratory irritation

(60% of notifications) H302:

Harmful if swallowed (20% of

notifications) H312: Harmful in

contact with skin (20% of

notifications) H332: Harmful if

inhaled (20% of notifications)

[3]

Storage Temperature Store in a cool, dry place.[1] [1][2]

Incompatible Materials Strong oxidizing agents.[2] [2]

Recommended Personal Protective Equipment (PPE)

Type Specification Rationale

Eye Protection

Safety glasses with side

shields (or goggles)

conforming to EN 166.[2]

To protect against dust

particles and splashes.

Hand Protection
Protective gloves (e.g., Nitrile

rubber).[2]

To prevent skin contact. Users

should consult glove

manufacturer

recommendations for

breakthrough time and

thickness.[2]

Body Protection Long-sleeved clothing.[2] To minimize skin exposure.

Respiratory Protection

Use a NIOSH-approved

respirator (e.g., N95) when

dusts are generated.

To prevent inhalation of dust

particles, especially in poorly

ventilated areas or when

handling large quantities.
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Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of tert-Butyl carbamate from receipt to use in

experiments.

Workflow for Handling tert-Butyl Carbamate

Preparation Handling Cleanup & Disposal

Inspect Container Don PPE

Proceed if intact

Prepare Work Area Weigh Solid in Ventilated Area Dissolve or Transfer Clean Work Area Decontaminate Glassware Dispose of Waste Doff & Dispose PPE

Click to download full resolution via product page

A step-by-step workflow for the safe handling of tert-Butyl carbamate.

Experimental Protocol:

Preparation:

Before handling, visually inspect the container for any damage or leaks.

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

the solid form to minimize dust generation.[1][4]

Ensure an eyewash station and safety shower are readily accessible.[1]

Don the appropriate PPE as specified in the table above.

Handling and Use:

When weighing the solid, do so within the ventilated enclosure. Use a spatula to carefully

transfer the material. Avoid creating dust clouds.

If dissolving the solid, add it slowly to the solvent.
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Keep the container tightly closed when not in use.[1][2]

Cleanup:

Clean the work area thoroughly after handling.

Wipe down surfaces with an appropriate solvent to remove any residual chemical.

Wash hands thoroughly after handling the material and before leaving the laboratory.[2]

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately:

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[2]

Seek medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[2] Remove contaminated

clothing.[1] If skin irritation persists, call a

physician.[2]

Inhalation
Move to fresh air.[1] If breathing is difficult, give

oxygen. Seek medical attention.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[2] Do NOT induce vomiting.[5]

Seek medical attention.[1][2]

Spill

For small spills, sweep up the solid material,

avoiding dust formation, and place it into a

suitable, closed container for disposal.[2]

Ensure adequate ventilation.[2]

Disposal Plan
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Proper disposal of tert-Butyl carbamate and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow

Waste Generation

Disposal

Solid tert-Butyl Carbamate Waste

Designated, Labeled Hazardous Waste ContainerSolutions Containing tert-Butyl Carbamate

Contaminated PPE (gloves, etc.)

Licensed Professional Waste Disposal Service

Follow institutional guidelines

Click to download full resolution via product page

A workflow for the proper segregation and disposal of tert-Butyl carbamate waste.

Disposal Protocol:

Solid Waste:

Collect any unused or waste tert-Butyl carbamate in a clearly labeled, sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Liquid Waste:

Solutions containing tert-Butyl carbamate should be collected in a designated, labeled

hazardous waste container.
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Consult your institution's EHS guidelines for specific instructions on the disposal of

halogenated and non-halogenated organic waste streams.

Contaminated Materials:

Any materials that have come into contact with tert-Butyl carbamate, such as gloves,

weighing paper, and disposable labware, should be disposed of as hazardous waste.

Final Disposal:

All waste containing tert-Butyl carbamate must be disposed of through a licensed

professional waste disposal service in accordance with local, state, and federal

regulations.[6] Do not dispose of down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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